methyl 1-thiohexopyranoside
Overview
Description
Methyl 1-thiohexopyranoside is a chemical compound that has gained significant attention in the field of organic chemistry. It is a sulfur-containing analog of glucose, which makes it an essential compound for research purposes. Methyl 1-thiohexopyranoside is widely used in scientific research, particularly in the field of carbohydrate chemistry, due to its unique properties.
Mechanism of Action
Methyl 1-thiohexopyranoside acts as a substrate for various enzymes, including glycosyltransferases, glycosidases, and hydrolases. It is involved in the biosynthesis of various carbohydrates and glycoconjugates. Methyl 1-thiohexopyranoside is also involved in the regulation of various physiological processes, including cell signaling, immune response, and inflammation.
Biochemical and Physiological Effects:
Methyl 1-thiohexopyranoside has various biochemical and physiological effects. It acts as a competitive inhibitor of various enzymes involved in carbohydrate metabolism. It also acts as a substrate for various enzymes involved in the biosynthesis of carbohydrates and glycoconjugates. Methyl 1-thiohexopyranoside has been shown to regulate various physiological processes, including cell signaling, immune response, and inflammation.
Advantages and Limitations for Lab Experiments
Methyl 1-thiohexopyranoside has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also readily available in the market. However, Methyl 1-thiohexopyranoside has some limitations in lab experiments. It is a relatively expensive compound compared to other carbohydrates. It is also a toxic compound that requires proper handling and disposal.
Future Directions
Methyl 1-thiohexopyranoside has various future directions in scientific research. One of the future directions is the synthesis of new glycoconjugates using Methyl 1-thiohexopyranoside as a building block. Another future direction is the study of the role of Methyl 1-thiohexopyranoside in the regulation of various physiological processes, including cell signaling, immune response, and inflammation. Furthermore, the development of new synthetic methods for Methyl 1-thiohexopyranoside and its derivatives is another future direction in scientific research.
Scientific Research Applications
Methyl 1-thiohexopyranoside has various scientific research applications, particularly in the field of carbohydrate chemistry. It is used as a starting material for the synthesis of various carbohydrates and glycosides. It is also used as a building block in the synthesis of oligosaccharides and glycoconjugates. Methyl 1-thiohexopyranoside is used in the study of enzyme-substrate interactions, enzyme inhibitors, and carbohydrate-protein interactions. It is also used in the synthesis of glycosylated natural products and glycopeptides.
properties
IUPAC Name |
2-(hydroxymethyl)-6-methylsulfanyloxane-3,4,5-triol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O5S/c1-13-7-6(11)5(10)4(9)3(2-8)12-7/h3-11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZFNFLTVAMOOPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1C(C(C(C(O1)CO)O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-thio-A-D-mannopyranoside | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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